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Compound of Interest

Compound Name: Vanicoside A

Cat. No.: B15612581

This technical guide provides an in-depth overview of Vanicoside A and B, two
phenylpropanoid sucrose esters isolated from the rhizomes of Reynoutria sachalinensis (giant
knotweed). This document is intended for researchers, scientists, and drug development
professionals interested in the isolation, characterization, and biological activities of these
natural compounds.

Introduction

Vanicoside A and B are complex phenolic compounds that have garnered scientific interest
due to their diverse biological activities. Structurally, they are sucrose molecules esterified with
hydroxycinnamic acids. These compounds are characteristic secondary metabolites of plants
belonging to the Polygonaceae family, with Reynoutria sachalinensis being a notable source.
Recent studies have highlighted their potential as therapeutic agents, demonstrating activities
ranging from enzyme inhibition to anticancer effects. This guide consolidates the current
knowledge on Vanicoside A and B, with a focus on their chemical properties, isolation from
Reynoutria sachalinensis, and demonstrated biological functions.

Chemical Properties

Vanicoside A and B are large, polar molecules, a characteristic that influences their solubility
and the methods used for their extraction and purification.
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Table 1: Chemical and Physical Properties of Vanicoside A and B

Property Vanicoside A Vanicoside B

Molecular Formula Cs1H50021 Ca9Has020

Molecular Weight 998.9 g/mol 956.9 g/mol
Phenylpropanoid Sucrose Phenylpropanoid Sucrose

General Class
Esters Esters

Appearance Powder Powder

Source Reynoutria sachalinensis Reynoutria sachalinensis

Quantitative Analysis in Reynoutria sachalinensis

The concentration of Vanicoside A and B can vary between different species of Reynoutria
and also between different parts of the plant. Reynoutria sachalinensis is distinguished from the
closely related Reynoutria japonica by its higher concentration of hydroxycinnamic glycosides,
including vanicosides, and a lower quantity of anthraquinones and stilbenes[1].

Table 2: Quantitative Content of Vanicoside A and B in Reynoutria sachalinensis

Vanicoside A Vanicoside B
Plant Part Content (mg/g dry Content (mg/g dry Reference
mass) mass)
Rhizomes Not specified High amounts [2][3114]
Stems Not specified 14.34 [5]

Constitutes 34% of
Roots Not specified total analyzed [5]

metabolites

Biological Activities and Quantitative Data

Vanicoside A and B have been evaluated for several biological activities, with promising
results in enzyme inhibition and cancer research.
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Table 3: Summary of Biological Activities and ICso Values for Vanicoside A and B

Biological ICso0 Value
. Compound ICso Value (pM) Reference

Target/Activity (ng/mL)
B-glucosidase o

o Vanicoside A 59.9 59.8 [6]
Inhibition
Vanicoside B 50.5 48.3 [6]
SARS-CoV-2 o

o Vanicoside A 23.10 Not Reported

Mpro Inhibition
Vanicoside B 43.59 Not Reported
Antiproliferative
(Triple-Negative Vanicoside B 9.0 Not Reported [7]

Breast Cancer)

Experimental Protocols

This section provides detailed methodologies for the isolation of Vanicoside A and B from
Reynoutria sachalinensis and for the key biological assays in which their activity has been
demonstrated.

Isolation of Vanicoside A and B from Reynoutria
sachalinensis Rhizomes

The following protocol is adapted from a published procedure for the isolation of Vanicoside A
and B[8].

Experimental Workflow for Isolation
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Air-dried and powdered
Reynoutria sachalinensis rhizomes (400 g)

\
(Extraction with 70% acetone)

Y

Filtration and concentration
under reduced pressure

\4
(Fractionation with diethyl ether (EtzO)j

\
(Etzo Fraction (600 mg)j

Y

Column Chromatography
(C-18 silica gel, MeCN-H20 gradient)

\
(Collect Fractions S3 and Ség

\
(Fraction S3 (300 mg)j

\/
(Fraction S4 (100 mg)j

\ 4

Sephadex LH-20 Chromatography
(MeOH)

4 Y

Y

y
Preparative HPLC Preparative HPLC

\ 4 Y Y

ESIightIy contaminated Vanicoside B (58.3 mgﬂ

(Pure Vanicoside B (20.3 mg)j (Vanicoside B (7 mg)j Vanicoside A (12 mg)j

Y Y

Structure Identification
(*H NMR, 3C NMR, HR-MS-qTOF MS)

Y
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f Prepare Reagents: h
- 50 mM Sodium Acetate Buffer (pH 5.0)
- 10 mM pNPG solution
- B-glucosidase solution
- 0.4 M NaOH-Glycine Buffer (pH 10.8)
\_ - Test compounds (Vanicoside A/B) )

:

Set up reaction mixture (100 pL total volume):
- 50 pL Sodium Acetate Buffer
- 25 PL pNPG solution
- 25 yL enzyme solution
- Varying concentrations of test compound

Gncubate at 50°C for 30 minutes)

Terminate reaction by adding
100 pL NaOH-Glycine Buffer

Measure absorbance at 405 nm
(ELISA Plate Reader)

Calculate % Inhibition:
(Abs_control - Abs_sample) / Abs_control] x 100

( Determine ICso value )
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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